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Sarolaner Powder Storage & Handling

For the solid (powder) form of Sarolaner, the recommended storage conditions are as follows [1]:

Form Storage Condition Note

Solid
(Powder)

4°C, sealed storage, away from
moisture

To maintain stability of the powder
itself.

For preparing stock solutions, use the protocols below to ensure compound stability [1]:

Solution Form Storage Condition Stability Duration

Stock Solution in DMSO -80°C 6 months

Stock Solution in DMSO -20°C 1 month (sealed, away from moisture)

Experimental Protocol for Stock Solution Preparation
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Here is a detailed methodology for preparing Sarolaner stock solutions based on the manufacturer's

instructions [1]:

Reconstitution: Prepare the stock solution by dissolving Sarolaner powder in DMSO. The typical
stock concentration is 75 mg/mL.

Aliquoting: Upon preparation, aliquot the stock solution into smaller, single-use vials to minimize
repeated freeze-thaw cycles and prevent moisture absorption.

Storage: Store the aliquots at either -80°C (for long-term storage up to 6 months) or -20°C (for short-
term storage up to 1 month). Ensure vials are tightly sealed.

Usage: When needed, thaw aliquots at room temperature and use immediately. Gently vortex if
necessary. Avoid repeated freezing and thawing of the same aliquot.

Analytical Method for Stability Assessment

While specific stability data is not available, you can monitor Sarolaner stability in solution using this

validated Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

method [2].

Instrumentation: Acquity UPLC system coupled to a XEVO TQ-XS triple quadrupole tandem mass

spectrometer.
Chromatography:

Column: Acquity HSS T3 (1.8 μm, 2.1 × 100 mm)
Mobile Phase:

A: 0.1% formic acid in acetonitrile
B: 0.1% formic acid in water

Gradient Elution: | Time (min) | Flow Rate (mL/min) | % Mobile Phase A | | :--- | :--- | :--- | | 0.00
| 0.35 | 35.0 | | 2.70 | 0.35 | 28.0 | | 3.00 | 0.35 | 0.0 | | 3.50 | 0.35 | 35.0 |

Column Temperature: 35°C
Injection Volume: 1 μL

Mass Spectrometry:
Ionization Mode: Electrospray Ionization (ESI), positive

Sarolaner Precursor Ion (m/z): 581.03
Product Ions (m/z): 457.0 (quantification), 415.9 (confirmation)

Key Stability Considerations & Troubleshooting
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Moisture is Critical: Sarolaner's stability is highly dependent on protection from moisture. Always

handle the powder and solutions in a dry environment and ensure containers are sealed immediately
after use [1].

DMSO Impact: Be aware that DMSO quality and age can significantly impact solubility and stability.
Always use fresh, high-quality, anhydrous DMSO for preparing stock solutions [1].

Stability Data Gap: The available search results do not provide definitive data on the compound's
shelf life under the recommended storage conditions or its solution stability at various pH levels and

temperatures. This data would typically come from the manufacturer's rigorous internal stability
studies.

Experimental Workflow for Handling Sarolaner

The following diagram summarizes the key steps for handling Sarolaner in a laboratory setting:
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Start: Receive Sarolaner Powder

Store Powder at 4°C
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Prepare Stock Solution?

No

Weigh Powder
Dissolve in Anhydrous DMSO

Yes

Aliquot into Small Vials

Store Aliquots at -80°C
(Stable ~6 months)

Thaw Aliquot
Use Immediately
Avoid Refreeze

Optional: Monitor Stability
via UPLC-MS/MS

Click to download full resolution via product page
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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